Cas no 1823441-99-1 (3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole)

• Product Name: 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole
• CAS No: 1823441-99-1
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• MDL: MFCD28962859
• CID: 5182049
• PubChem ID: 119053456
• Update Time: 2026-03-05

3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-bromo-1-(1-methylethyl)-

• MDL： MFCD28962859
• Inchi： 1S/C5H8BrN3/c1-4(2)9-3-7-5(6)8-9/h3-4H,1-2H3
• InChI Key： QQNOHJDCGBAVNJ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=NC(Br)=N1

Additional information on 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole

Professional Introduction to 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole (CAS No. 1823441-99-1)

3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole, identified by the chemical abstracts service number 1823441-99-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of both bromine and propyl substituents in its molecular framework imparts unique reactivity and functional properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole consists of a triazole ring system substituted with a bromine atom at the 3-position and an isopropyl group at the 1-position. This arrangement not only enhances its solubility in various organic solvents but also facilitates further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles. The triazole core itself is characterized by its three-membered aromatic ring containing two nitrogen atoms, which is known to exhibit significant stability under physiological conditions while maintaining high binding affinity to biological targets.

In recent years, there has been a surge in research focused on triazole derivatives due to their demonstrated efficacy in modulating various disease pathways. Specifically, compounds incorporating the 3-bromo moiety have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the propan-2-yl side chain introduces steric and electronic effects that can fine-tune the compound's interactions with biological receptors.

One of the most compelling aspects of 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole is its potential application in the development of antiviral agents. The triazole ring has been extensively studied for its ability to disrupt viral replication cycles by inhibiting key enzymes such as reverse transcriptase or protease. Furthermore, the brominated derivative exhibits enhanced metabolic stability compared to its unsubstituted counterparts, allowing for prolonged half-life and improved bioavailability in vivo. These attributes make it an attractive candidate for preclinical studies aimed at identifying novel treatments for emerging viral infections.

Advances in computational chemistry have further accelerated the exploration of 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole's pharmacological potential. Molecular docking simulations have revealed that this compound can effectively bind to ATP-binding pockets of protein kinases, suggesting its utility as an inhibitor in oncology research. Moreover, structural modifications guided by these simulations have led to the discovery of more potent analogs with improved selectivity profiles. Such findings underscore the importance of interdisciplinary collaboration between experimental chemists and bioinformaticians in optimizing drug candidates.

The synthesis of 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole involves multi-step organic transformations that highlight modern synthetic methodologies. A common approach begins with the condensation of propylamine with glyoxal derivatives under acidic conditions to form an intermediate imine, which is subsequently cyclized via intramolecular nucleophilic addition to yield the triazole core. Subsequent bromination using reagents such as N-bromosuccinimide (NBS) provides the desired 3-bromo substitution pattern. This synthetic route exemplifies the elegance of transition-metal-catalyzed reactions in constructing complex heterocycles with high yields and minimal byproducts.

Recent publications have demonstrated that derivatives of 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole exhibit notable anti-inflammatory properties by modulating cytokine production pathways. In particular, studies indicate that certain analogs can inhibit interleukin (IL)-6 release from immune cells without compromising essential immune functions. This finding is particularly relevant given IL-6's role in chronic inflammatory diseases such as rheumatoid arthritis and systemic lupus erythematosus (SLE). The ability to selectively target inflammatory mediators while maintaining immunocompetence positions these compounds as promising candidates for therapeutic intervention.

The versatility of 3-bromo-1-(propan-2-yl)-1H-1,2,4-triazole extends beyond its applications in small-molecule drug discovery; it also serves as a key intermediate in material science research. For instance, researchers have explored its incorporation into conductive polymers and organic semiconductors due to its electron-deficient nature and ability to form stable coordination complexes with metal ions. These properties make it useful for developing advanced electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

As interest in sustainable chemistry grows, efforts have been made to optimize synthetic protocols for 3-bromo-1-(propan-2-y l)-1H - 12 , 4 - triazole using greener reagents and solvent systems. For example, microwave-assisted synthesis has been employed to reduce reaction times while minimizing energy consumption. Additionally , biocatalytic approaches involving engineered enzymes have shown promise in improving selectivity and reducing waste generation during production runs . Such innovations align with global initiatives aimed at making pharmaceutical manufacturing more environmentally responsible.

The future prospects for 3-bromo - 11 -( propan - 22 - yl ) - 11 H - 12 , 44 - triazole are vast , particularly as computational modeling techniques continue to evolve . AI-driven de novo design algorithms are now capable of generating novel molecular structures with tailored properties based on predefined criteria . By integrating these tools with experimental validation , researchers can accelerate their search for next-generation therapeutics without compromising safety or efficacy . This synergy between artificial intelligence and traditional medicinal chemistry promises to unlock unprecedented opportunities across multiple therapeutic domains.